Cas no 97164-96-0 (azepane-4-carboxylic acid)

• Product Name: azepane-4-carboxylic acid
• CAS No: 97164-96-0
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD17015909
• CID: 800832
• PubChem ID: 20139928
• Update Time: 2025-06-30

azepane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-4-carboxylicacid, hexahydro-
• 1H-Azepine-4-carboxylicacid,hexahydro-(9CI)
• azepane-4-carboxylic acid
• Hexahydro-1H-azepine-4-carboxylic acid
• AZEPANE-4-CARBOXYLICACID
• Perhydro-azepine-4-carboxylic acid
• AKOS006358087
• PB15253
• 97164-96-0
• MFCD17015909
• CS-0049915
• AS-33499
• XDA16496
• EN300-814373
• 1H-AZEPINE-4-CARBOXYLIC ACID, HEXAHYDRO-
• BCVGGQNBSCMMPV-UHFFFAOYSA-N
• SY097613
• DTXSID00602902
• SCHEMBL444522

• MDL： MFCD17015909
• Inchi： 1S/C7H13NO2/c9-7(10)6-2-1-4-8-5-3-6/h6,8H,1-5H2,(H,9,10)
• InChI Key： BCVGGQNBSCMMPV-UHFFFAOYSA-N
• SMILES： OC(C1CCNCCC1)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 280.9±33.0 °C at 760 mmHg
• Flash Point: 123.7±25.4 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

azepane-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on azepane-4-carboxylic acid

Introduction to Azepane-4-carboxylic acid (CAS No. 97164-96-0)

Azepane-4-carboxylic acid, identified by the chemical compound code CAS No. 97164-96-0, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azepane class, which is characterized by a seven-membered nitrogen-containing ring structure. The presence of a carboxylic acid functional group at the 4-position of the azepane ring imparts unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of azepane-4-carboxylic acid contributes to its potential as a pharmacophore in drug design. The nitrogen atom in the azepane ring can form hydrogen bonds with biological targets, while the carboxylic acid group can engage in ionic interactions, enhancing binding affinity. These characteristics have positioned azepane-4-carboxylic acid as a key building block in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the utility of azepane-4-carboxylic acid in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in developing compounds that interact with enzymes involved in inflammation and neurodegeneration. The flexibility of the azepane ring allows for structural modifications that can fine-tune pharmacokinetic and pharmacodynamic properties, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of azepane-4-carboxylic acid is its versatility in chemical transformations. The carboxylic acid group can be readily esterified, amidated, or used in condensation reactions to form more complex molecules. This reactivity has enabled researchers to generate a diverse library of derivatives with tailored biological activities. For example, researchers have explored its use in creating potent analgesics by incorporating aromatic or heterocyclic groups into the molecule.

The synthesis of azepane-4-carboxylic acid itself has been optimized through various methodologies, including cyclization reactions and carboxylation processes. These synthetic routes have been refined to achieve high yields and purity, ensuring that researchers have access to high-quality starting materials for their investigations. The availability of reliable synthetic protocols has facilitated further exploration of its pharmacological potential.

In addition to its pharmaceutical applications, azepane-4-carboxylic acid has shown promise in materials science and industrial chemistry. Its stable ring structure and functional group compatibility make it suitable for use in polymer synthesis and as a ligand in catalytic systems. The ability to incorporate this compound into larger molecular frameworks has opened up new avenues for innovation across multiple scientific disciplines.

Current research efforts are focused on expanding the chemical space explored by azepane-4-carboxylic acid derivatives. By leveraging computational chemistry and high-throughput screening techniques, scientists are identifying novel analogs with enhanced biological activity. These studies aim to uncover new therapeutic targets and develop next-generation drugs that address unmet medical needs.

The growing interest in azepane-4-carboxylic acid underscores its importance as a versatile chemical entity with broad applications. As our understanding of its properties and reactivity continues to evolve, so too will its role in advancing scientific discovery and improving human health. The compound exemplifies the intersection of organic chemistry, medicinal chemistry, and materials science, highlighting its significance as a cornerstone molecule in modern research.